(2Z)-2-benzylidene-6-methoxy-1-benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-benzylidene-6-methoxy-1-benzofuran-3-one
• InChI: InChI=1S/C16H12O3/c1-18-12-7-8-13-14(10-12)19-15(16(13)17)9-11-5-3-2-4-6-11/h2-10H,1H3/b15-9-
• InChI Key: LKWWJGGLULNRBP-DHDCSXOGSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CC=C3)O2
• Isomeric SMILES: COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CC=C3)/O2
• Molecular Formula: C16H12O3
• Molecular Weight: 252.26 g/mol

Description

Molecular Structure Analysis

The molecular formula of “(2Z)-2-benzylidene-6-methoxy-1-benzofuran-3(2H)-one” is C16H12O3. The molecular weight is 252.26 g/mol.

Scientific Research Applications

PET Probe Development

One study focused on the synthesis of (Z)-2-((1H-indazol-3-yl)methylene)-6-[¹¹C]methoxy-7-(piperazin-1-ylmethyl)benzofuran-3(2H)-one as a new potential PET (Positron Emission Tomography) probe for imaging of the enzyme PIM1. This compound is a potent and selective inhibitor of PIM1, with an IC₅₀ value of 3 nM. The study highlights the process of designing and synthesizing this compound with significant specific activity, indicating its potential use in PET imaging to study PIM1-related biological processes (Gao et al., 2013).

Reduction to Benzofurans

Another research area involves the reduction of various 2-benzylidene-3(2H)-benzofuranones, including 6-methoxy derivatives, to produce corresponding 2-benzylbenzofurans. This study demonstrates the chemical reactivity of these compounds and their potential as intermediates in synthetic organic chemistry (Kurosawa & Morita, 1981).

Synthesis of Bio-Based Benzoxazines

Research on synthesizing fully bio-based benzoxazine monomers from compounds including 6-methoxy-2-benzylidenebenzofuran derivatives has been conducted. These monomers were used to investigate copolymerization, revealing their potential in creating materials with desirable thermal and polymerization properties, which could have implications in green chemistry and sustainable materials science (Wang et al., 2012).

Modular Synthesis Approaches

Another study described a modular approach to synthesize benzofurans, including derivatives of (2Z)-2-benzylidene-6-methoxy-1-benzofuran-3(2H)-one. This involved Claisen rearrangement and ring-closing metathesis as key steps, highlighting the versatility of these compounds in organic synthesis and their role in producing complex natural products and pharmaceuticals (Kotha & Solanke, 2022).